molecular formula C13H10Cl2N2O B8583232 2-amino-5-chloro-N-(4-chlorophenyl)benzamide

2-amino-5-chloro-N-(4-chlorophenyl)benzamide

Cat. No.: B8583232
M. Wt: 281.13 g/mol
InChI Key: IQZVPSBTHWPSIS-UHFFFAOYSA-N
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Description

2-amino-5-chloro-N-(4-chlorophenyl)benzamide is a useful research compound. Its molecular formula is C13H10Cl2N2O and its molecular weight is 281.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H10Cl2N2O

Molecular Weight

281.13 g/mol

IUPAC Name

2-amino-5-chloro-N-(4-chlorophenyl)benzamide

InChI

InChI=1S/C13H10Cl2N2O/c14-8-1-4-10(5-2-8)17-13(18)11-7-9(15)3-6-12(11)16/h1-7H,16H2,(H,17,18)

InChI Key

IQZVPSBTHWPSIS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1NC(=O)C2=C(C=CC(=C2)Cl)N)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

N-(4-Chlorophenyl)-5-chloro-2-nitrobenzamide (13.2 g, 42.4 mmol) and tin(II) chloride dihydrate (48 g, 213 mmol) were combined in ethyl acetate (90 mL) and the mixture was heated at 70° C. under a nitrogen atmosphere. After 15 minutes, the mixture was cooled to ambient temperature, then poured onto water (750 mL) and ethyl acetate (750 mL). The aqueous layer was adjusted to pH 8 with by addition of 1 N NaOH and a saturated NaHCO3 solution, and the layers were separated. The aqueous layer was further extracted with 500 mL of ethyl acetate. The combined organic extracts were washed with water (1 L), then brine (500 mL), dried over MgSO4, filtered, and concentrated in vacuo to afford 11.6 g (97% yield) of N-(4-chlorophenyl)-2-amino-5-chlorobenzamide as an off-white solid; NMR (CDCl3) 7.7 (br s, 1), 7.2-7.5 (m, 6), 6.7 (d, 1), 5.5 (br s, 2) ppm.
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13.2 g
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48 g
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90 mL
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750 mL
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Synthesis routes and methods II

Procedure details

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